Cas no 2229399-50-0 (2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol
• CAS No: 2229399-50-0
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 5968631
• PubChem ID: 165880927
• Update Time: 2025-06-29

2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol
• EN300-1793269
• 2229399-50-0

• Inchi： 1S/C10H13FO2S/c1-12-9-4-3-8(11)10(13-2)7(9)5-6-14/h3-4,14H,5-6H2,1-2H3
• InChI Key： LCYANPOHGDOWCV-UHFFFAOYSA-N
• SMILES： SCCC1C(=CC=C(C=1OC)F)OC

Computed Properties

• Exact Mass: 216.06202899g/mol
• Monoisotopic Mass: 216.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 19.5Ų

Additional information on 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol

Introduction to 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol (CAS No. 2229399-50-0)

2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol, identified by the chemical identifier CAS No. 2229399-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a phenyl ring substituted with both fluoro and methoxy groups, coupled with an ethanethiol side chain. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The presence of a fluoro group at the 3-position of the phenyl ring introduces a degree of electronic and steric modulation, which can influence the metabolic stability, binding affinity, and overall pharmacokinetic properties of the compound. Fluorinated aromatic compounds are well-documented for their ability to enhance drug efficacy and bioavailability, making them a cornerstone in modern medicinal chemistry. Additionally, the dimethoxy substitution at the 2- and 6-positions further fine-tunes the electronic environment of the aromatic system, potentially enhancing interactions with biological targets such as enzymes and receptors.

The ethanethiol side chain terminates in a thiol (-SH) group, which is a versatile functional moiety capable of participating in various chemical reactions, including disulfide bond formation, Michael addition reactions, and metal coordination. These properties make 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures for drug development purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of phenyl derivatives with specific substitutions that can modulate biological activity. The combination of fluoro and dimethoxy groups in 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol has been associated with enhanced binding to certain protein targets, which could be exploited for therapeutic intervention. For instance, studies have suggested that such structural motifs may interact with enzymes involved in inflammatory pathways or signal transduction cascades, offering potential benefits in treating conditions such as neurodegenerative diseases or autoimmune disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors or agonists. The thiol group provides a handle for further derivatization, allowing chemists to modify physicochemical properties such as solubility, lipophilicity, and metabolic stability. This flexibility is crucial in optimizing drug candidates for clinical use. Moreover, the presence of electronegative fluorine atoms can improve metabolic resistance by inhibiting oxidative degradation pathways, thereby extending the half-life of potential therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol for biological activity. Molecular docking studies have been instrumental in predicting how this molecule might interact with specific protein targets at an atomic level. These simulations have hinted at possible binding modes that could be exploited for therapeutic purposes, providing a rational basis for designing next-generation drugs.

The synthesis of 2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol presents unique challenges due to the sensitivity of the functional groups involved. The fluoro-substituted phenyl ring requires careful handling to prevent unwanted side reactions, while the thiol group must be protected during synthetic steps to avoid oxidation or disulfide formation. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity, facilitating its use in downstream applications.

In conclusion,2-(3-fluoro-2,6-dimethoxyphenyl)ethane-1-thiol (CAS No. 2229399-50-0) represents a fascinating example of how structural modifications can lead to novel pharmacological entities. Its unique combination of substituents makes it a promising candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms,this compound may play an important role in developing innovative therapies for various diseases.